Cas no 2228635-45-6 (3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid)

• Product Name: 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid
• CAS No: 2228635-45-6
• MF: C₁₀H₁₂ClF₃N₂O₂
• MW: 284.662692070007
• CID: 6258843
• PubChem ID: 165680018
• Update Time: 2025-06-27

3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid
• EN300-1960321
• 2228635-45-6
• 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-dimethylpropanoic acid

• Inchi： 1S/C10H12ClF3N2O2/c1-9(2,8(17)18)4-5-6(10(12,13)14)15-16(3)7(5)11/h4H2,1-3H3,(H,17,18)
• InChI Key： CVZBQNSNDYVQDE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 284.0539398g/mol
• Monoisotopic Mass: 284.0539398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid (CAS No. 2228635-45-6)

The compound 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid (CAS No. 2228635-45-6) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemical and pharmaceutical research. Its unique structural features, including the trifluoromethyl group and the pyrazole ring, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of next-generation crop protection agents and therapeutic compounds.

One of the most intriguing aspects of 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid is its role in modern agrochemical innovation. With the global demand for sustainable farming solutions on the rise, this compound has been investigated for its potential as a key building block in herbicides and fungicides. The presence of the chloro and trifluoromethyl substituents enhances its bioactivity, making it a candidate for targeting resistant weed strains and fungal pathogens. Recent studies have highlighted its compatibility with integrated pest management (IPM) systems, aligning with the growing trend of eco-friendly agricultural practices.

In the pharmaceutical sector, CAS No. 2228635-45-6 has emerged as a promising scaffold for drug discovery. The pyrazole core is a well-known pharmacophore, often associated with anti-inflammatory and antimicrobial properties. Researchers are particularly interested in its potential to modulate enzyme activity, which could lead to breakthroughs in treating metabolic disorders. The compound's dimethylpropanoic acid moiety further expands its utility, enabling the design of prodrugs with improved bioavailability. This dual applicability in agrochemicals and pharmaceuticals underscores its versatility and industrial relevance.

The synthesis and characterization of 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Modern analytical methods such as NMR and HPLC-MS are critical for ensuring purity and consistency, especially given the compound's use in high-value applications. Quality control protocols are rigorously applied to meet the stringent standards required for both agrochemical and pharmaceutical intermediates. These processes are often optimized for scalability, addressing the industry's need for cost-effective production.

Environmental and safety considerations are paramount when handling CAS No. 2228635-45-6. While the compound is not classified as hazardous under current regulations, proper storage and handling procedures are recommended to maintain its stability. Researchers emphasize the importance of biodegradability studies and ecotoxicological assessments, particularly for agrochemical applications. These evaluations align with global initiatives such as the Green Chemistry Principles, which advocate for minimizing environmental impact throughout a chemical's lifecycle.

Market trends indicate a growing demand for trifluoromethyl-containing compounds, driven by their enhanced efficacy and selectivity. 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid is well-positioned to benefit from this trend, with patents and research publications highlighting its commercial potential. Industry analysts project increased investment in fluorine chemistry, further solidifying the compound's role in innovation pipelines. Its compatibility with cutting-edge technologies like flow chemistry and catalysis also positions it as a candidate for process intensification strategies.

In conclusion, 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid represents a compelling case study in interdisciplinary chemical research. Its applications span agrochemicals, pharmaceuticals, and material science, reflecting the convergence of these fields in addressing global challenges. As scientific understanding of its properties deepens, new opportunities for innovation are likely to emerge, reinforcing its status as a compound of significant industrial and academic interest.